Cas no 1451390-79-6 (3-Acetyl-5-chlorothiophene-2-boronic acid)

• Product Name: 3-Acetyl-5-chlorothiophene-2-boronic acid
• CAS No: 1451390-79-6
• MF: C₆H₆BClO₃S
• MW: 204.439039707184
• MDL: MFCD11044926
• CID: 4733615
• Update Time: 2023-08-15

3-Acetyl-5-chlorothiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-5-chlorothiophene-2-boronic acid
• C6H6BClO3S
• BC001821
• Z1393
• (3-Acetyl-5-chlorothiophen-2-yl)boronic acid

• MDL： MFCD11044926
• Inchi： 1S/C6H6BClO3S/c1-3(9)4-2-5(8)12-6(4)7(10)11/h2,10-11H,1H3
• InChI Key： IQJXOKRAHLVSJN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)=O)=C(B(O)O)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 85.8